Cas no 3381-88-2 (Methasterone)

• Product Name: Methasterone
• CAS No: 3381-88-2
• MF: C₂₁H₃₄O₂
• MW: 318.493466854095
• CID: 84725
• PubChem ID: 237186
• Update Time: 2025-08-02

Methasterone Chemical and Physical Properties

Names and Identifiers

• Methasterone
• 2,17-Dimethyldihydrotestosterone
• 17a-Methyl-Drostanolone
• (2R,5S,8R,9S,10S,13S,14S,17S)-17-hydroxy-2,10,13,17-tetramethyl-2,4,5,6,7,8,9,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-3-one
• Methasteron
• Superdrol
• Bulking 17a-Methyl-Drostanolone
• Methyl-Drostanolone
• 17beta-Hydroxy-2alpha,17-dimethyl-5alpha-androstan-3-one
• 2alpha,17alpha-Dimethyldihydrotestosterone
• A,17-dimethyl-5
• A-androstan-3-one
• A-hydroxy-2
• Methyldrostanolone
• NSC 40490
• (2alpha,5alpha,17beta)-17-Hydroxy-2,17-dimethylandrostan-3-one
• Methasterone (1.0mg/ml in Acetonitrile)
• ANDROSTAN-3-ONE, 17-HYDROXY-2,17-DIMETHYL-, (2.ALPHA.,5.ALPHA.,17.BETA.)-
• AKOS015902002
• NS00018389
• NIOSH/BV8047800
• GH88DY98MR
• NSC40490
• DTXSID10187472
• 17-Methyldrostanolone
• 17.BETA.-HYDROXY-2.ALPHA.,17.ALPHA.-DIMETHYL-5.ALPHA.-ANDROSTANE-3-ONE
• 3381-88-2
• BV80478000
• NSC-40490
• METHASTERONE [WHO-DD]
• 2-alpha,17-alpha-Dimethyl-17-beta-hydroxy-5-alpha-androstan-3-one
• 5-alpha-Androstan-3-one, 2-alpha,17-alpha-dimethyl-17-beta-hydroxy-
• 2.ALPHA.17.ALPHA.-DIMETHYLETIOCHOLAN-3-ON-17.BETA.-OL
• UNII-GH88DY98MR
• Q15409388
• SCHEMBL4115285
• CHEBI:79618
• 2.ALPHA.,17.ALPHA.-DIMETHYL-17.BETA.-HYDROXY-5.ALPHA.-ANDROSTANE-3-ONE

• Inchi： 1S/C21H34O2/c1-13-12-19(2)14(11-18(13)22)5-6-15-16(19)7-9-20(3)17(15)8-10-21(20,4)23/h13-17,23H,5-12H2,1-4H3/t13-,14+,15-,16+,17+,19+,20+,21+/m1/s1
• InChI Key： QCWCXSMWLJFBNM-FOVYBZIDSA-N
• SMILES： O[C@@]1(C)CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)C[C@@H](C)C(C[C@@H]3CC[C@@H]21)=O

Computed Properties

• Exact Mass: 318.25600
• Monoisotopic Mass: 318.256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.040
• Melting Point: 223-225 ºC
• Boiling Point: 423.8±45.0 °C at 760 mmHg
• Flash Point: 180.8±21.3 °C
• Refractive Index: 1.518
• PSA: 37.30000
• LogP: 4.59520
• Vapor Pressure: No data available

Methasterone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds

Additional information on Methasterone

Methasterone (CAS No. 3381-88-2): A Comprehensive Overview

Methasterone, also known by its CAS registry number 3381-88-2, is a synthetic steroid that has garnered significant attention in the fields of sports science and medical research. This compound is a derivative of testosterone, specifically designed to mimic its effects while offering enhanced stability and efficacy. Methasterone is widely recognized for its role in promoting muscle growth, improving athletic performance, and supporting recovery processes in individuals engaged in rigorous physical training.

The chemical structure of Methasterone (CAS No. 3381-88-2) is characterized by a unique modification of the testosterone molecule, which enhances its ability to resist degradation in the liver. This modification allows Methasterone to exert its effects more potently and efficiently compared to natural testosterone. Recent studies have highlighted the compound's ability to stimulate protein synthesis and reduce protein breakdown, making it a valuable tool in both therapeutic and performance-enhancing contexts.

In terms of application, Methasterone (CAS No. 3381-88-2) has been extensively studied for its potential in sports nutrition and bodybuilding. Researchers have demonstrated that the compound can significantly increase lean muscle mass while reducing fat deposition, which is particularly beneficial for athletes aiming to improve their physical performance. Furthermore, Methasterone has been shown to enhance recovery rates after intense workouts, thereby reducing the risk of overtraining and injury.

Recent advancements in pharmacological research have also explored the potential of Methasterone (CAS No. 3381-88-2) in treating conditions such as hypogonadism and muscle wasting syndromes. Clinical trials have indicated that the compound can effectively restore hormonal balance and promote muscle regeneration in patients with chronic illnesses or those undergoing prolonged periods of physical stress. These findings underscore the versatility of Methasterone as both a performance-enhancing agent and a therapeutic compound.

From a safety perspective, Methasterone (CAS No. 3381-88-2) has been subjected to rigorous testing to ensure its suitability for human use. Studies have demonstrated that the compound exhibits minimal hepatotoxicity compared to other anabolic steroids, making it a safer alternative for individuals seeking to enhance their physical performance without compromising their health. However, like all anabolic compounds, Methasterone should be used under medical supervision to mitigate potential side effects such as hormonal imbalances or cardiovascular complications.

In conclusion, Methasterone (CAS No. 3381-88-2) represents a significant advancement in the field of synthetic steroid development. Its unique chemical properties, combined with its potent anabolic effects, make it an invaluable tool for athletes and medical professionals alike. As research continues to uncover new applications for this compound, it is likely that Methasterone will play an increasingly important role in both sports science and clinical medicine.